Cas no 1337824-32-4 (2,2,2-trifluoro-1-(2-fluoro-3-methylphenyl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(2-fluoro-3-methylphenyl)ethan-1-amine
• CAS No: 1337824-32-4
• MF: C₉H₉F₄N
• MW: 207.168076276779
• CID: 6245602
• PubChem ID: 77128169
• Update Time: 2025-11-01

2,2,2-trifluoro-1-(2-fluoro-3-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-fluoro-3-methylphenyl)ethan-1-amine
• EN300-1937172
• 1337824-32-4

• Inchi： 1S/C9H9F4N/c1-5-3-2-4-6(7(5)10)8(14)9(11,12)13/h2-4,8H,14H2,1H3
• InChI Key： PNAHRUDBNPKSKO-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C(C(F)(F)F)N

Computed Properties

• Exact Mass: 207.06711194g/mol
• Monoisotopic Mass: 207.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 2,2,2-trifluoro-1-(2-fluoro-3-methylphenyl)ethan-1-amine

Professional Introduction to Compound with CAS No. 1337824-32-4 and Product Name: 2,2,2-trifluoro-1-(2-fluoro-3-methylphenyl)ethan-1-amine

The compound with the CAS number 1337824-32-4 and the product name 2,2,2-trifluoro-1-(2-fluoro-3-methylphenyl)ethan-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense interest for researchers exploring novel therapeutic agents. The molecular structure of this compound incorporates fluorine atoms, which are known for their ability to modulate the bioactivity and pharmacokinetic profiles of pharmaceutical compounds.

At the core of this compound's design is its dual functionality, derived from the combination of a trifluoromethyl group and a fluorinated aromatic ring. The trifluoro-1-(2-fluoro-3-methylphenyl)ethan-1-amine moiety is particularly noteworthy, as it provides a balance between lipophilicity and metabolic stability. This balance is crucial for ensuring that the compound can reach its target site of action effectively while minimizing rapid degradation by metabolic processes. The presence of fluorine atoms also enhances the compound's binding affinity to biological targets, a phenomenon known as "fluorine effect," which has been widely exploited in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have shown that 2,2,2-trifluoro-1-(2-fluoro-3-methylphenyl)ethan-1-amine exhibits promising interactions with enzymes and receptors involved in various disease pathways. For instance, preliminary data suggest that this compound may inhibit the activity of certain kinases, which are overexpressed in cancers such as melanoma and lung cancer. The trifluoromethyl group, in particular, has been identified as a key structural feature that enhances binding affinity and reduces off-target effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of fluorinated intermediates necessitates specialized synthetic techniques to handle these sensitive molecules effectively. Researchers have leveraged modern catalytic systems, such as transition metal catalysts, to streamline the synthesis process while maintaining high selectivity. These advancements in synthetic methodology have not only improved the accessibility of this compound but also paved the way for its further development into novel pharmaceuticals.

In parallel with synthetic chemistry, significant progress has been made in understanding the pharmacological properties of 1337824-32-4. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic characteristics, including adequate solubility and bioavailability. Additionally, toxicology studies have shown that it exhibits low toxicity at therapeutic doses, suggesting its potential for safe clinical use. These findings are particularly encouraging given the growing demand for safer and more effective treatments for chronic diseases.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine atoms allow them to influence both the physical chemical properties and biological activity of molecules. For example, fluorine can enhance metabolic stability by preventing hydrolysis or oxidation at susceptible sites within the molecule. Furthermore, fluorine atoms can improve oral bioavailability by increasing lipophilicity while maintaining water solubility through appropriate molecular design.

As research in this field continues to evolve, new applications for compounds like 1337824-32-4 are likely to emerge. Innovations in drug delivery systems may further enhance the therapeutic potential of this molecule by improving its targeted delivery to specific tissues or cells. Additionally, advances in genetic engineering could enable researchers to develop more precise models for testing the efficacy and safety of such compounds before they enter clinical trials.

The development of 2,2,2-trifluoro-1-(2-fluoro-3-methylphenyl)ethan-1-amine also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating basic research findings into tangible therapeutic benefits for patients worldwide. By combining expertise from multiple scientific disciplines, researchers can address complex challenges in drug discovery more effectively than ever before.

In conclusion,1337824-32-4 represents a promising candidate for further development into novel pharmaceuticals due to its unique structural features and favorable pharmacological properties. The continued exploration of fluorine-containing compounds will undoubtedly lead to new insights into disease mechanisms and innovative treatments for a wide range of medical conditions.